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Compound of Interest

Compound Name: 1-Amino-2-phenyl-propan-2-ol

Cat. No.: B1280110

Essential Safety and Handling Guide for 1-
Amino-2-phenyl-propan-2-ol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Amino-2-phenyl-propan-2-ol.
Adherence to these procedures is vital for ensuring laboratory safety and regulatory
compliance.

Hazard Summary and Personal Protective
Equipment

1-Amino-2-phenyl-propan-2-ol is classified as harmful if swallowed and causes serious eye
damage[1]. It is imperative to use appropriate Personal Protective Equipment (PPE) to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE for handling this compound.
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Recommended Personal
Hazard GHS Classification Protective Equipment
(PPE)

Wear tightly fitting safety
goggles or a face shield.[2][3]

Eye Contact Eye Damage/Irritation )
Ensure eyewash stations are
readily accessible.

Wear chemical-resistant
) . gloves (e.g., nitrile) and
Skin Contact Acute Toxicity (Oral)

impervious, fire/flame-resistant

clothing or a lab coat.[2][4]

Use in a well-ventilated area or
a chemical fume hood.[4] If
N ] exposure limits are exceeded
) Not Classified (but handle with o
Inhalation ] or irritation occurs, use a full-
caution) ] )

face respirator with an
appropriate cartridge (e.g.,

Type P3).[2][3]

o ) Do not eat, drink, or smoke in
) Acute Toxicity (Oral), Harmful if
Ingestion laboratory areas. Wash hands
swallowed )
thoroughly after handling.

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Before handling, ensure that a current Safety Data Sheet (SDS) is accessible and has been

reviewed.
Work in a well-ventilated laboratory, preferably within a certified chemical fume hood[4].

Ensure that safety showers and eyewash stations are unobstructed and have been recently
tested.
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Verify that all necessary PPE is available and in good condition.
. Handling the Compound:
Wear the appropriate PPE as detailed in the table above.
Avoid the formation of dust and aerosols[2].
When weighing or transferring the solid, use techniques that minimize dust generation.
Keep the container tightly closed when not in use[5].
. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
with soap and plenty of water. Seek medical attention if irritation persists.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

. Spill Response:
Evacuate the area and prevent entry.
Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation,
and place it into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Report the spill to the appropriate environmental health and safety (EHS) personnel.
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Disposal Plan
All waste containing 1-Amino-2-phenyl-propan-2-ol must be treated as hazardous waste.
o Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed, and compatible container. The label should include the
chemical name and hazard warnings.

o Storage: Store the waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal company.[4] Do not dispose of this chemical
down the drain or in the regular trash.[6]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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